3,4-dimethoxy-N'-{[(3-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3,4-dimethoxyphenyl)methylidene]amino] 2-(3-methoxyphenoxy)acetate
• InChI: InChI=1S/C18H20N2O6/c1-22-13-5-4-6-14(10-13)25-11-17(21)26-20-18(19)12-7-8-15(23-2)16(9-12)24-3/h4-10H,11H2,1-3H3,(H2,19,20)
• InChI Key: PWEWOVJGQDSVIA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC(=O)ON=C(C2=CC(=C(C=C2)OC)OC)N
• Isomeric SMILES: COC1=CC(=CC=C1)OCC(=O)O/N=C(/C2=CC(=C(C=C2)OC)OC)\N
• Molecular Formula: C18H20N2O6
• Molecular Weight: 360.4 g/mol

Description

3,4-dimethoxy-N'-{[(3-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide, also known as DMPO, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3,4-dimethoxy-N'-{[(3-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide is not fully understood, but it is believed to act as a scavenger of free radicals, which are highly reactive molecules that can cause damage to cells and tissues. 3,4-dimethoxy-N'-{[(3-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide is able to neutralize these free radicals by donating an electron, which stabilizes the molecule and prevents it from causing further damage.
Biochemical and Physiological Effects:
3,4-dimethoxy-N'-{[(3-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide has been shown to have a number of biochemical and physiological effects, including its ability to scavenge free radicals, inhibit the growth of cancer cells, and protect liver cells from oxidative stress. 3,4-dimethoxy-N'-{[(3-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide has also been shown to have insecticidal properties against various pests.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,4-dimethoxy-N'-{[(3-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide for lab experiments is its ability to scavenge free radicals, which makes it a useful tool for studying oxidative stress in cells and tissues. However, one limitation of 3,4-dimethoxy-N'-{[(3-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide is that it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many future directions for research on 3,4-dimethoxy-N'-{[(3-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide, including its potential use as an anti-cancer agent, pesticide, and environmental scavenger. Further research is needed to fully understand the mechanism of action of 3,4-dimethoxy-N'-{[(3-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide and its potential applications in these fields. Additionally, research is needed to determine the optimal concentration of 3,4-dimethoxy-N'-{[(3-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide for various experiments and to identify any potential side effects or toxicity.

Synthesis Methods

3,4-dimethoxy-N'-{[(3-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide can be synthesized through a multi-step process that involves the reaction of 3,4-dimethoxyphenol with phosgene to form 3,4-dimethoxyphenyl chloroformate. This intermediate product is then reacted with N-(3-methoxyphenoxy)acetamide and benzylamine to form 3,4-dimethoxy-N'-{[(3-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide.

Scientific Research Applications

3,4-dimethoxy-N'-{[(3-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide has been widely used in scientific research due to its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, 3,4-dimethoxy-N'-{[(3-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide has been studied for its potential use as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. 3,4-dimethoxy-N'-{[(3-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide has also been studied for its potential use in treating liver diseases, as it has been shown to protect liver cells from damage caused by oxidative stress.
In agriculture, 3,4-dimethoxy-N'-{[(3-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide has been studied for its potential use as a pesticide, as it has been shown to have insecticidal properties against various pests. 3,4-dimethoxy-N'-{[(3-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide has also been studied for its potential use in environmental science, as it has been shown to be an effective scavenger of free radicals in the atmosphere.